Cas no 1361575-71-4 (Methyl 3-chloro-5-(2,6-dichlorophenyl)isonicotinate)

• Product Name: Methyl 3-chloro-5-(2,6-dichlorophenyl)isonicotinate
• CAS No: 1361575-71-4
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4927129
• Update Time: 2025-06-20

Methyl 3-chloro-5-(2,6-dichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-5-(2,6-dichlorophenyl)isonicotinate

• Inchi： 1S/C13H8Cl3NO2/c1-19-13(18)12-7(5-17-6-10(12)16)11-8(14)3-2-4-9(11)15/h2-6H,1H3
• InChI Key： WFLXIDCLEFKVQR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=NC=C(C=1C(=O)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 4.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-chloro-5-(2,6-dichlorophenyl)isonicotinate

Methyl 3-chloro-5-(2,6-dichlorophenyl)isonicotinate (CAS No. 1361575-71-4): A Comprehensive Overview

Methyl 3-chloro-5-(2,6-dichlorophenyl)isonicotinate (CAS No. 1361575-71-4) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has been extensively studied for its potential applications in various scientific domains. The detailed exploration of this molecule not only highlights its synthetic pathways but also delves into its biological activities and emerging applications.

The molecular structure of Methyl 3-chloro-5-(2,6-dichlorophenyl)isonicotinate consists of an isonicotinate core substituted with chloro and dichlorophenyl groups. This specific arrangement imparts distinct reactivity and functionality to the molecule, making it a valuable intermediate in synthetic chemistry. The presence of multiple chlorine atoms enhances its utility in cross-coupling reactions, which are pivotal in the development of complex organic molecules.

In recent years, the compound has been investigated for its role in the synthesis of pharmaceutical intermediates. The isonicotinate moiety is particularly interesting as it is a common pharmacophore found in many drugs with therapeutic effects. Researchers have leveraged the reactivity of Methyl 3-chloro-5-(2,6-dichlorophenyl)isonicotinate to develop novel derivatives with enhanced biological activity. These derivatives are being explored for their potential in treating various diseases, including inflammatory disorders and infectious diseases.

The synthesis of Methyl 3-chloro-5-(2,6-dichlorophenyl)isonicotinate involves multi-step organic transformations that highlight the compound's synthetic versatility. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the dichlorophenyl group efficiently. These methods not only improve yield but also minimize byproduct formation, making the process more sustainable and environmentally friendly.

One of the most compelling aspects of studying Methyl 3-chloro-5-(2,6-dichlorophenyl)isonicotinate is its potential in medicinal chemistry. The compound's ability to serve as a precursor for biologically active molecules has opened new avenues for drug discovery. Recent studies have demonstrated its utility in creating novel antibiotics and antiviral agents. The chloro substituents on the phenyl ring enhance the molecule's interactions with biological targets, improving its binding affinity and efficacy.

The pharmaceutical industry has shown particular interest in derivatives of Methyl 3-chloro-5-(2,6-dichlorophenyl)isonicotinate due to their promising pharmacological profiles. Researchers are currently exploring its use in developing treatments for neurological disorders, where precise molecular targeting is crucial. The compound's structural features make it an ideal candidate for designing molecules that can cross the blood-brain barrier, a significant challenge in treating central nervous system diseases.

Beyond pharmaceutical applications, Methyl 3-chloro-5-(2,6-dichlorophenyl)isonicotinate has found utility in material science and agrochemical research. Its unique chemical properties make it a valuable building block for synthesizing polymers with specialized functionalities. Additionally, derivatives of this compound have been investigated for their potential as pesticides and herbicides, offering new solutions to agricultural challenges.

The environmental impact of using Methyl 3-chloro-5-(2,6-dichlorophenyl)isonicotinate as a synthetic intermediate has also been carefully evaluated. Efforts have been made to optimize synthetic routes to minimize waste and reduce energy consumption. Green chemistry principles have been integrated into its production process, ensuring that it aligns with sustainable development goals.

In conclusion, Methyl 3-chloro-5-(2,6-dichlorophenyl)isonicotinate (CAS No. 1361575-71-4) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its role in pharmaceutical development continues to be a focal point of research, with ongoing studies uncovering new ways to harness its potential. As our understanding of molecular interactions deepens, the significance of this compound is expected to grow even further.